Cas no 116526-34-2 (Cyclopentanone,3-(4-methoxyphenyl)-)

• Product Name: Cyclopentanone,3-(4-methoxyphenyl)-
• CAS No: 116526-34-2
• Molecular Formula: C₁₂H₁₄O₂
• Molecular Weight: 190.23836
• CID: 131252
• PubChem ID: 14090910

Cyclopentanone,3-(4-methoxyphenyl)- Properties

Names and Identifiers

• Cyclopentanone,3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)cyclopentan-1-one
• 3-(4-methoxyphenyl)cyclopentanone
• AB26340
• ACMC-1BPG1
• AG-D-37997
• AGN-PC-000DD2
• CTK4A9833
• SureCN2044509
• DTXSID60555743
• BXVGGHJBRCDSGU-UHFFFAOYSA-N
• AKOS006294363
• 3-(4-methoxyphenyl)-cyclopentan-1-one
• MFCD06659800
• SCHEMBL2044509
• 3-(4-methoxyphenyl)-1-cyclopentanone
• CS-0210390
• FT-0739342
• AS-36323
• 116526-34-2
• 3-(4-methoxyphenyl) cyclopentanone
• Cyclopentanone, 3-(4-methoxyphenyl)-
• 3-(4-METHOXYPHENYL)CYCLOPENTAN-1-ONE
• DA-15126
• 3-(4-METHOXYPHENYL)CYCLOPENTANONE

• InChIKey： BXVGGHJBRCDSGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O2/c1-14-12-6-3-9(4-7-12)10-2-5-11(13)8-10/h3-4,6-7,10H,2,5,8H2,1H3
• SMILES： COC1=CC=C(C=C1)C2CCC(=O)C2

Computed Properties

• Exact Mass: 190.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.099379685g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.53180
• PSA: 26.30000